7-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C15H20N6O3/c1-8-9(2)18-21(10(8)3)14-16-12-11(20(14)6-7-24-5)13(22)17-15(23)19(12)4/h6-7H2,1-5H3,(H,17,22,23)
• InChI Key: INIFGDJHHBPBIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2CCOC)C(=O)NC(=O)N3C)C
• Molecular Formula: C15H20N6O3
• Molecular Weight: 332.36 g/mol

Description

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multistep reactions that aim to introduce various functional groups into the core structure. For compounds related to the purine family, methods like intramolecular alkylation and reactions with phosphonium salts or phosphorus ylides under phase-transfer catalysis conditions are common. These methodologies facilitate the creation of substituted derivatives with specific chemical functionalities, enhancing their potential utility in further chemical reactions and studies (Šimo, Rybár, & Alföldi, 1998).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods like IR, 1H NMR, and HRMS are instrumental in determining the molecular structure of newly synthesized compounds. These techniques allow for the precise determination of spatial arrangements, bond lengths, angles, and the presence of specific functional groups, contributing to a comprehensive understanding of the compound's molecular geometry (Jiang, Liu, Lv, & Zhao, 2012).

Chemical Reactions and Properties

The reactivity of a compound is greatly influenced by its functional groups and molecular structure. For example, the presence of methoxyimino and alkyl groups can lead to various reactions, including [4+2]-cycloadditions and interactions with phosphines, leading to N-substituted derivatives. These reactions not only exemplify the compound's chemical versatility but also its potential for further chemical manipulation (Nicolaides, Awad, Litinas, & Malamidou-Xenikaki, 1996).